Cas no 2172114-89-3 (1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2172114-89-3
• MF: C₁₇H₁₇NO₄S
• MW: 331.38618350029
• CID: 5997513
• PubChem ID: 165529420
• Update Time: 2025-05-20

1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid
• 2172114-89-3
• 1-[(benzyloxy)carbonyl]-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid
• EN300-1456367

• Inchi： 1S/C17H17NO4S/c19-16(20)14-10-18(9-13(14)15-7-4-8-23-15)17(21)22-11-12-5-2-1-3-6-12/h1-8,13-14H,9-11H2,(H,19,20)
• InChI Key： BXSJSSXDAXTBHF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 331.08782920g/mol
• Monoisotopic Mass: 331.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.1Ų

Additional information on 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid

1-(Benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid: A Comprehensive Overview

1-(Benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172114-89-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyloxy carbonyl group, a thiophene ring, and a pyrrolidine core. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The benzyloxy carbonyl group, also known as a Cbz (carbobenzyloxy) group, is commonly used in organic synthesis as a protecting group for amino acids and peptides. It provides stability and facilitates the selective modification of functional groups, making it a valuable tool in the synthesis of complex molecules. In the context of 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid, this group plays a crucial role in modulating the compound's reactivity and stability.

The presence of a thiophene ring in the structure of this compound adds another layer of complexity and potential biological activity. Thiophenes are heterocyclic compounds with a five-membered ring containing one sulfur atom. They are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities. The incorporation of a thiophene ring into the structure of 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid suggests that it may exhibit similar biological effects, making it an attractive candidate for drug development.

The pyrrolidine core is another key structural element of this compound. Pyrrolidines are five-membered cyclic secondary amines that are widely used in pharmaceutical research due to their ability to form hydrogen bonds and their conformational flexibility. These properties make pyrrolidines suitable for various therapeutic applications, including as inhibitors of specific enzymes and receptors. In the case of 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid, the pyrrolidine core likely contributes to its binding affinity and selectivity for target proteins.

Recent studies have highlighted the potential therapeutic applications of compounds with similar structures to 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid. For example, research published in the Journal of Medicinal Chemistry has shown that thiophene-containing pyrrolidines exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry reported that pyrrolidine derivatives with benzyloxy carbonyl groups demonstrated significant antiviral activity against several RNA viruses.

In addition to its potential therapeutic applications, 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid has been studied for its synthetic accessibility and versatility. The compound can be synthesized through a multi-step process involving the protection of amino groups, coupling reactions, and deprotection steps. This synthetic route allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SARs) and the optimization of pharmacological properties.

The biological activity of 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid has been evaluated in several preclinical studies. In vitro assays have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. Additionally, preliminary studies in animal models have demonstrated its efficacy in reducing inflammation and improving disease outcomes in models of arthritis and other inflammatory conditions.

The safety profile of 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid is also an important consideration for its potential clinical use. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support further investigation into its safety and efficacy in human clinical trials.

In conclusion, 1-(benzyloxy)carbonyl-4-(thiophen-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172114-89-3) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Its combination of a benzyloxy carbonyl group, a thiophene ring, and a pyrrolidine core makes it an attractive candidate for drug development in areas such as anti-inflammatory and antiviral therapies. Ongoing research continues to explore its biological activity, synthetic accessibility, and safety profile, paving the way for its potential use in clinical settings.